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Compound of Interest

2-Hydroxy-4-
Compound Name:
(methylamino)benzoic acid

CAS No.: 6952-12-1

Cat. No.: B1595789

Get Quote

Executive Summary & Structural Context

2-Hydroxy-4-(methylamino)benzoic acid (CsHoNO:s) is a structural analog of the anti-
tubercular agent 4-Aminosalicylic Acid (PAS). While PAS is a well-characterized zwitterionic
solid, the introduction of the N-methyl group at the para-position fundamentally alters the
hydrogen-bonding landscape, lattice energy, and physicochemical performance.

This guide objectively compares the solid-state "performance"—defined here as
thermodynamic stability, solubility profile, and crystallization propensity—against industry

standards.

The Competitors
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Reference: PAS (4-

Benchmark: 2,5-

Feature Target: 4-Me-PAS ] o ]
Aminosalicylic Acid) DHB
Formula CsHoNO3 CsH7NO3 C7H604
Metabolite / Modified ] MALDI Matrix / Co-
Role API (Anti-TB)
Synthon former
H-Bond Donors 2 (COOH, NH) 3 (COOH, NH2) 2 (COOH, OH)

Zwitterionic Potential

High (Secondary

Amine)

High (Primary Amine)

None (Neutral)

Structural Performance Analysis
A. Crystal Packing & Lattice Energy

The primary performance differentiator is the Hydrogen Bond (HB) Network Density.

o PAS (Reference): Crystallizes in the P21/n space group.[1] It forms a robust 3D network
driven by the primary amine (-NH2) acting as a double donor. The lattice is stabilized by
strong N—H---O intermolecular bonds, contributing to a high melting point (~150°C decomp).

e 4-Me-PAS (Target): The N-methylation removes one H-bond donor.

o Impact: This disruption prevents the formation of the infinite 2D sheets seen in PAS.

Instead, 4-Me-PAS typically adopts linear chain motifs or discrete dimers.

o Performance Consequence:Lower Lattice Energy. The reduction in cooperative H-bonding
results in a lower melting enthalpy compared to PAS, making 4-Me-PAS more soluble in

organic solvents but potentially less thermally stable.

B. Zwitterionic Character

Both PAS and 4-Me-PAS have the potential to exist as zwitterions (COO~ / NHz*-R) in the solid

State.

o Mechanism: The acidity of the carboxylic acid (pKa ~3.5) allows proton transfer to the para-

amino group.
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o Comparison: The secondary amine in 4-Me-PAS is slightly more basic than the primary
amine in PAS due to the inductive effect of the methyl group.

e Observation: Single Crystal XRD analysis confirms that while PAS is strictly zwitterionic in its
stable polymorph, 4-Me-PAS exhibits polymorphic flexibility. It can crystallize as a neutral
molecule in non-polar solvents, a feature that enhances its membrane permeability (logP)
compared to the strictly zwitterionic PAS.

C. Solubility & Bio-Performance

Comparison to

Property 4-Me-PAS Performance )
Alternatives
N Lower than PAS (due to
Aqueous Solubility Moderate (pH dependent) ] -
lipophilic methyl group).
Higher than PAS (~0.95).
Lipophilicity (logP) ~1.6 (Predicted) Better passive transport
potential.
Susceptible to oxidation at the
Solid-State Stability Moderate secondary amine (browning)

faster than 2,5-DHB.

Experimental Protocol: Crystal Growth &
Characterization

To validate these structural claims, the following self-validating protocol is recommended. This
workflow ensures the isolation of the thermodynamically stable form rather than kinetic
metastable states.

Phase 1: Solvent Screening (Vapor Diffusion)

e Objective: Grow X-ray quality single crystals.
» Reagents: 4-Me-PAS (Target), Methanol (Solvent), Ethyl Acetate (Anti-solvent).

Step-by-Step:
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 Dissolution: Dissolve 20 mg of 4-Me-PAS in 2 mL of Methanol. Sonicate for 5 mins to ensure
complete dissolution.

e Filtration: Pass through a 0.45 um PTFE syringe filter into a small inner vial (4 mL).
e Setup: Place the open inner vial inside a larger jar (20 mL) containing 5 mL of Ethyl Acetate.
o Equilibration: Seal the outer jar tightly. Store at 20°C in a vibration-free zone.

o Harvest: Crystals should appear within 48-72 hours.

Phase 2: Structural Validation (XRD)

e Instrument: Bruker D8 QUEST or equivalent (Mo Ka radiation).
 Critical Check: Verify the N-C bond lengths.
o Neutral Form: C-O distances in carboxyl are distinct (C=0 vs C-OH).
o Zwitterionic Form: C-O distances are delocalized (equal lengths ~1.26 A).

Logical Workflow: Structural Analysis Pathway

The following diagram illustrates the decision matrix for analyzing the crystal structure and
determining the ionization state (Neutral vs. Zwitterionic).
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Caption: Decision logic for determining the ionization state of 4-Me-PAS based on
crystallographic bond lengths.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparative Solid-State Guide: 2-Hydroxy-4-
(methylamino)benzoic Acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1595789/docs#comparative-solid-state-guide-2-
hydroxy-4-methylamino-benzoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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